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Compound of Interest

Compound Name: NSC 90469

Cat. No.: B1664108 Get Quote

Initial investigations into the preparation and storage of a solution for NSC 90469 have hit a

roadblock, as extensive searches have failed to identify a publicly documented chemical

compound associated with this specific identifier. This suggests a potential error in the

designation, rendering the creation of detailed application notes and protocols for its use

currently impossible.

For researchers, scientists, and drug development professionals, the accurate identification of

a compound is the foundational first step in any experimental workflow. Without a confirmed

chemical structure, CAS number, or reliable source, critical parameters such as solubility,

stability, and appropriate handling procedures cannot be determined.

Efforts to query prominent chemical and biological databases, including the National Cancer

Institute's (NCI) Developmental Therapeutics Program (DTP) and PubChem, have yielded no

specific results for "NSC 90469". The NSC (National Service Center) number is a designation

assigned by the NCI to compounds submitted for screening in their anticancer drug discovery

program. While the database is extensive, it appears "NSC 90469" is not a valid or publicly

available entry.

This situation highlights the critical importance of verifying compound identifiers. It is possible

that "NSC 90469" is an internal, unpublished designation, an outdated identifier that has since

been revised, or simply a typographical error.
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For those encountering this issue, the following steps are recommended to ascertain the

correct compound information:

Verify the Source: Double-check the original source of the "NSC 90469" identifier. This could

be a publication, a collaborator's notes, or an internal database.

Check for Alternative Identifiers: If possible, look for alternative names, CAS numbers, or

even a chemical structure associated with the compound in question.

Contact the Originator: If the identifier was obtained from a specific research group or

institution, direct contact may be the most efficient way to resolve the discrepancy.

Consult Chemical Database Experts: Specialists in chemical information retrieval may have

access to more specialized or historical databases that could shed light on the identifier.

Until the true identity of the compound referred to as "NSC 90469" is established, any attempt

to prepare solutions or design experiments would be based on speculation and could lead to

inaccurate and unreliable results. The scientific community relies on precise and verifiable data,

and in this instance, the foundational data point – the compound's identity – remains elusive.

To cite this document: BenchChem. [Unraveling NSC 90469: A Case of Mistaken Identity in
Compound Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664108#nsc-90469-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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